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The table below outlines frequent problems, their likely causes, and evidence-supported solutions.

Problem Common Causes & Diagnosis Solutions & Best Practices

High Data Underlying condition is not stable Select conditions that are chronic and

Variability (e.g., episodic symptoms); outcome  stable. Use objective, patient-relevant
measures are subjective or poorly outcomes and validate tools beforehand
defined [1]. [1] [2].

Treatment Short or absent washout periods; Incorporate and optimize washout periods

Carryover treatment has a long half-life or between treatment blocks. Choose

Effects prolonged effect [1] [2]. treatments with rapid onset/offset [1] [2].

Participant Trial is too long/complex; frequent Simplify design; use remote monitoring

Burden & data collection is intrusive [1]. devices to reduce burden. Engage

Dropout participant in design planning [1] [3].

Unclear Data
Interpretation

Ethical &
Logistical
Hurdles

No pre-specified analysis plan;
visual analysis of data is ambiguous

[2].

Lack of clear protocol for IRB/ethics
review; drug sourcing for off-label
use [1].

Pre-define statistical analysis; use
established guidelines (CENT) for
analysis/reporting [2] [3].

Use SPENT guidelines for robust protocol
development. Engage regulators early for
off-label/investigational drugs [1] [3].
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A Systematic Workflow for Problem-Solving

For any issue that arises, following a structured troubleshooting methodology is key. The flowchart below
visualizes a generalized process adapted from IT and business problem-solving, which is highly applicable to

research challenges [4] [5]. This helps in moving from symptom to root cause in a logical manner.
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Identify a Problem
(e.g., high dropout, data noise)

.

Gather Information
(Review logs, participant feedback,
pattern of occurrences)

Establish Hypothesis of Probable Cause

— . . . Hypothesis Rejected
(Use 'Five Whys' or Brainstorming)

Test the Hypothesis
(Pilot a change, analyze subset of data)

lHypothesis Confirmed Problem Not Resolved

Develop Action Plan
(Detail steps, predict impacts on trial)

\

Gmplement Solution)

Verify System Functionality
(Confirm problem resolved,;
no new issues introduced)

Document Findings & Process
(For future trials and knowledge sharing)
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The diagram outlines a core iterative cycle: if your hypothesis is rejected at the testing stage, or the solution
fails wverification, you return to the "Gather Information" or "Establish Hypothesis" steps to refine your

approach [4] [5].

Proven Techniques for Complex Problems

When the cause of a problem isn't obvious, integrating these formal techniques into the "Gather Information"

and "Establish Hypothesis" stages can be highly effective:

¢ The Five Whys: Repeatedly ask "Why?" to move past surface-level symptoms to the root cause. For
example: Why is the data missing? — The app crashed. — Why did the app crash? — The
participant entered data in an unexpected format. [5]

e Brainstorming: Generate a wide list of potential causes without judgment. This is particularly useful
when a problem has many possible contributors and you need to avoid anchoring on the first obvious
one [5].

¢ Process Mapping: Create a visual map of your trial workflow (e.g., from participant consent to data
collection to analysis). This can reveal bottlenecks, unnecessary complexities, or points of failure that
are not apparent when looking at the protocol text alone [5].
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To cite this document: Smolecule. [Troubleshooting Common N-of-1 Trial Challenges]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b543104#common-

problems-with-of-1-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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